2-(2-fluorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-8-(4-methoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C19H17FN4O3/c1-27-15-8-6-14(7-9-15)22-10-11-23-17(25)18(26)24(21-19(22)23)12-13-4-2-3-5-16(13)20/h2-9H,10-12H2,1H3
• InChI Key: ROAJWHIWMUXUQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC4=CC=CC=C4F
• Molecular Formula: C19H17FN4O3
• Molecular Weight: 368.4 g/mol

Description

The compound “2-(2-fluorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione” is a derivative of the [1,2,4]triazolo[1,5-a][1,3,5]triazine family. These compounds are known to be potent and selective adenosine A2a receptor antagonists.

Synthesis Analysis

The synthesis of such compounds often involves the coupling of specific acids with cyanamide followed by aqueous HCl hydrolysis. The 2,5-diaryl-1,2,4-triazol-3-ones are then obtained upon reaction of the resulting product with arylhydrazines.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a [1,2,4]triazolo[1,5-a][1,3,5]triazine core structure. A thorough study by 1H, 13C, 15N, and 19F NMR spectroscopy showed that all the synthetic compounds exist as 4H-triazolones.

Chemical Reactions Analysis

These compounds undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various spectroscopic methods. For instance, IR spectroscopy can provide information about the functional groups present in the compound.

Scientific Research Applications

Anticancer Potential

Anti-inflammatory Activity

Neuroprotective Properties

Antiviral Activity

Cardiovascular Applications

Chemical Biology and Drug Design

Feel free to explore these references for more in-depth information:

• Sigma-Aldrich: F2334-0315
• Other related compounds
• Additional derivatives

Mechanism of Action

The mechanism of action of these compounds is related to their ability to inhibit cell proliferation and downregulate the expression of certain genes. For instance, some triazolones showed relatively high activities together with very poor toxicity in non-tumor cell line HEK-293.

Future Directions

The future directions in the research of these compounds could involve further optimization of their structures to improve their binding affinity and selectivity towards the adenosine A2a receptor. Additionally, their potential applications in the treatment of various diseases could be explored further.